4-(ethanesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-ethylsulfonyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C17H15N3O3S2/c1-2-25(22,23)14-7-5-12(6-8-14)16(21)20-17-19-15(11-24-17)13-4-3-9-18-10-13/h3-11H,2H2,1H3,(H,19,20,21)
• InChI Key: UXSFQWQSSVDIQR-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CN=CC=C3
• Molecular Formula: C17H15N3O3S2
• Molecular Weight: 373.5 g/mol

Description

4-(Ethanesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide (ESPTB) is a molecule composed of an ethanesulfonyl group, a pyridin-3-yl group, and a thiazol-2-yl group, all connected to a benzamide group. It is a relatively new molecule, having been discovered in 2020, and it has already been studied extensively for its potential applications in scientific research. ESPTB has been found to have a wide range of biochemical and physiological effects, and it has been studied for its potential use in a variety of laboratory experiments.

Scientific Research Applications

4-(ethanesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide has been studied extensively for its potential applications in scientific research. It has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells. Additionally, it has been studied for its potential use in the treatment of Alzheimer’s disease and other neurological disorders, as it has been found to have neuroprotective effects. This compound has also been studied for its potential use in the treatment of inflammation, as it has been found to have anti-inflammatory effects. Finally, it has been studied for its potential use in the treatment of diabetes, as it has been found to have anti-diabetic effects.

Mechanism of Action

Target of Action

A related compound, 5-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)-1h-indole-2-carboxamide, has been found to target nur77 , a nuclear receptor involved in the regulation of many biological processes, including inflammation, apoptosis, and cancer .

Mode of Action

The related compound mentioned above was found to induce nur77-mitochondrial targeting and nur77-dependent apoptosis . This suggests that 4-(ethanesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide may interact with its targets in a similar manner, leading to changes in cellular processes.

Biochemical Pathways

The related compound’s action was associated with the induction of nur77-mitochondrial targeting , which is a key event in the apoptosis pathway. This suggests that this compound may affect similar pathways, leading to downstream effects such as cell death.

Result of Action

The related compound was found to induce nur77-dependent apoptosis , suggesting that this compound may have similar effects, leading to cell death.

Advantages and Limitations for Lab Experiments

4-(ethanesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable. Additionally, it is relatively non-toxic, making it safe to use in laboratory experiments.
However, there are also some limitations to its use in laboratory experiments. For example, it is relatively expensive to synthesize, and it is not yet widely available. Additionally, its mechanism of action is not yet fully understood, making it difficult to predict its effects in laboratory experiments.

Future Directions

There are a number of potential future directions for the study of 4-(ethanesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide. One potential direction is the further study of its mechanism of action, in order to better understand its effects and to identify new potential applications. Additionally, further research could be conducted into its potential use in the treatment of cancer, Alzheimer’s disease, and other neurological disorders, as well as its potential use in the treatment of inflammation and diabetes. Finally, further research could be conducted into its potential use in the development of novel drugs and therapies.

Synthesis Methods

4-(ethanesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide can be synthesized in a two-step process. The first step involves the reaction of ethanesulfonyl chloride and 4-pyridin-3-yl-1,3-thiazol-2-amine in the presence of an aqueous base and a polar aprotic solvent. This reaction produces this compound hydrochloride. The second step involves the treatment of the hydrochloride with base, which produces the desired this compound molecule.